Cas no 1862900-64-8 (2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl-)

• Product Name: 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl-
• CAS No: 1862900-64-8
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5275201
• Update Time: 2025-05-25

2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl-

• Inchi： 1S/C10H17NO/c1-9(2,3)5-6-10(4)8(7-11)12-10/h8H,5-6H2,1-4H3
• InChI Key： WPZNTKSTQMQZTM-UHFFFAOYSA-N
• SMILES： O1C(CCC(C)(C)C)(C)C1C#N

Additional information on 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl-

Research Briefing on 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- (CAS: 1862900-64-8)

2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- (CAS: 1862900-64-8) is a specialized epoxide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, medicinal chemistry, and as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its reactivity, stability, and potential biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- involves advanced organic chemistry techniques, including epoxidation and nitrile functionalization. Recent publications highlight optimized synthetic routes that improve yield and purity, which are critical for its application in high-throughput screening and drug development. The compound's ability to undergo ring-opening reactions makes it a versatile building block for the construction of more complex molecular architectures, particularly in the design of enzyme inhibitors and receptor modulators.

In terms of biological activity, preliminary studies suggest that 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Researchers have investigated its potential as a lead compound for the development of anti-inflammatory agents, with some studies reporting moderate activity in vitro. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

The stability of 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- under various physiological conditions has also been a topic of recent research. Studies indicate that the compound is relatively stable in neutral pH environments but may undergo hydrolysis under acidic or basic conditions. This property is crucial for its potential use in drug formulations, as it influences the compound's bioavailability and metabolic fate. Researchers are exploring strategies to enhance its stability, such as encapsulation or derivatization, to improve its therapeutic potential.

Another area of interest is the compound's role in targeted drug delivery systems. Due to its reactive epoxide group, 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- can be conjugated to various carriers, such as nanoparticles or antibodies, to achieve site-specific delivery of therapeutic agents. Recent advancements in bioconjugation chemistry have expanded the possibilities for utilizing this compound in precision medicine, particularly for treating diseases with high unmet medical needs.

In conclusion, 2-Oxiranecarbonitrile, 3-(3,3-dimethylbutyl)-3-methyl- (CAS: 1862900-64-8) represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique chemical properties and potential biological activities make it a valuable tool for drug discovery and development. Future research should focus on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its safety and efficacy in preclinical models. As the field advances, this compound may pave the way for the development of innovative therapeutic strategies.